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An In-Depth Technical Guide to the Primary Structure of Ovine Hypothalamic Somatostatin-25

Introduction
Somatostatin is a neuropeptide hormone that plays a crucial role in regulating the endocrine

system by inhibiting the secretion of various other hormones, including growth hormone and

insulin.[1][2][3] It exists in two primary bioactive forms, Somatostatin-14 and Somatostatin-28,

which are derived from the cleavage of a single preproprotein.[1][4] Ovine hypothalamic

extracts have been a key source for the isolation and characterization of these peptides. This

guide provides a detailed technical overview of the primary structure of a related peptide,

Somatostatin-25, isolated from ovine hypothalamus, focusing on its amino acid sequence, the

experimental protocols used for its structural determination, and its associated signaling

pathways.

Primary Structure of Ovine Hypothalamic
Somatostatin-25
Ovine hypothalamic Somatostatin-25 is a 25-amino acid peptide. Its structure is identical to

that of ovine Somatostatin-28, with the exception that the first three N-terminal residues (Ser-

Ala-Asn) are absent.[5][6][7] The primary structure was elucidated by Esch et al. in 1980.[5][7]
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The complete amino acid sequence of ovine hypothalamic Somatostatin-25 is presented

below.

Table 1: Amino Acid Sequence of Ovine Hypothalamic Somatostatin-25

Sequence: Asn-Ser-Asn-Pro-Ala-Met-Ala-Pro-Arg-Glu-Arg-Lys-Ala-Gly-Cys-Lys-Asn-Phe-Phe-Trp-

Lys-Thr-Phe-Thr-Ser-Cys-OH

A disulfide bridge connects the two Cysteine (Cys) residues.[4]

Note: The original isolation found the methionine residue to be oxidized to methionine

sulfoxide.[5][6]

Experimental Determination of Primary Structure
The determination of the primary structure of ovine Somatostatin-25 involved a multi-step

process encompassing isolation, purification, sequencing, and confirmation.[5][6][7]

Experimental Workflow
The overall workflow for the structural determination of ovine hypothalamic Somatostatin-25 is

depicted below.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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